4-Amino-2-fluoro-5-methoxybenzoic acid

• IUPAC Name: 4-amino-2-fluoro-5-methoxybenzoic acid
• InChI: InChI=1S/C8H8FNO3/c1-13-7-2-4(8(11)12)5(9)3-6(7)10/h2-3H,10H2,1H3,(H,11,12)
• InChI Key: AOFWIQANMFITAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)O)F)N
• Molecular Formula: C8H8FNO3
• DSSTOX Substance ID: DTXSID00680700
• Molecular Weight: 185.15 g/mol
• CAS RN: 1001346-91-3

Description

4-Amino-2-fluoro-5-methoxybenzoic acid is a chemical compound with the molecular formula C8H8FNO3 and a molecular weight of 185.15. It is a solid substance that should be stored in a dark place, under an inert atmosphere, at room temperature.

Molecular Structure Analysis

The InChI code for 4-Amino-2-fluoro-5-methoxybenzoic acid is 1S/C8H8FNO3/c1-13-7-2-4 (8 (11)12)5 (9)3-6 (7)10/h2-3H,10H2,1H3, (H,11,12). This code provides a specific textual representation of the molecule’s structure. For a visual representation, one would typically use software capable of rendering structures from InChI codes or similar descriptors.

Physical And Chemical Properties Analysis

4-Amino-2-fluoro-5-methoxybenzoic acid is a solid at room temperature. More specific physical and chemical properties (such as melting point, boiling point, solubility, etc.) are not provided in the available resources.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives

  4-Amino-2-fluoro-5-methoxybenzoic acid has been utilized as a precursor in synthesizing various chemical compounds. For example, Wang Yu (2008) described the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of amisulpride, starting from 4-amino-2-hydroxybenzoic acid (Wang Yu, 2008).

• Radiopharmaceutical Applications

  F. Vos and G. Slegers (1994) developed a procedure for the synthesis of a potential radioligand for the GABA receptor in the brain, using a process that involved O-methylation of a derivative closely related to 4-amino-2-fluoro-5-methoxybenzoic acid (Vos & Slegers, 1994).

• Liquid Chromatography Applications

  Y. Watanabe and K. Imai (1981) used 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole, a compound related to 4-amino-2-fluoro-5-methoxybenzoic acid, as a pre-column fluorescent labeling reagent for high-performance liquid chromatography of amino acids (Watanabe & Imai, 1981).

Biological and Pharmacological Research

• Antibacterial Agents Synthesis: B. S. Holla, K. Bhat, and N. S. Shetty (2003) conducted research on the synthesis of new biologically active molecules using fluorine-containing compounds, including derivatives of 4-amino-2-fluoro-5-methoxybenzoic acid, demonstrating potential antibacterial activities (Holla, Bhat & Shetty, 2003).

Spectroscopic and Physical Analysis

• Spectroscopic Analysis

  A. Poiyamozhi et al. (2012) conducted a study on 4-amino-5-chloro-2-methoxybenzoic acid (a compound structurally similar to 4-amino-2-fluoro-5-methoxybenzoic acid), analyzing its structure and properties using various spectroscopic methods, highlighting the utility of these compounds in advanced spectroscopic studies (Poiyamozhi et al., 2012).

• Thermodynamic Studies

  M. Monte, A. R. Almeida, and M. Matos (2010) measured the vapor pressures of various aminomethoxybenzoic acids, including compounds closely related to 4-amino-2-fluoro-5-methoxybenzoic acid, providing insights into their thermodynamic properties (Monte, Almeida & Matos, 2010).

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Mode of Action

It’s possible that the compound could interact with its targets via mechanisms such as free radical bromination, nucleophilic substitution, or oxidation .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound like 4-Amino-2-fluoro-5-methoxybenzoic acid . Factors such as temperature, pH, and the presence of other molecules could affect how the compound interacts with its targets and how stable it remains in the body.

Synthesis routes and methods I

Procedure details

Methyl 4-amino-2-fluoro-5-methoxybenzoate (100 mg; 0.50 mmol; 1 eq.) was dissolved in MeOH (2 mL). NaOH (0.50 mL; 5 M; 2.51 mmol; 5 eq.) was added and the mixture was heated at 50° C. overnight. The solvents were evaporated. EtOAc was added and the resulting solution was washed with NH4Cl sat. The aqueous phase was extracted with EtOAc. Combined organic phases were dried over MgSO4, filtrated and evaporated, affording the title compound (92 mg; 99%). HPLC (Method A) Rt 1.92 min (Purity: 96.4%).

Synthesis routes and methods II

Procedure details

A solution of ethyl 2-fluoro-5-methoxy-4-nitrobenzoic acid (217 mg, 1 mmol), HOAc (cat.) and MeOH (10 mL) was hydrogenated using H-cube hydrogenator. The solution was then concentrated and dried to give the product which can be used for next step without further purification. 1H NMR (400 MHz, DMSO-d6) δ ppm 3.76 (s, 3H) 5.88 (br s, 2H) 6.36 (d, J=16 Hz, 1H) 7.13 (d, J=8 Hz, 1H) 12.32 (br s, 1H).

Synthesis routes and methods III

Procedure details

A solution of 2-fluoro-5-methoxy-4-nitrobenzoic acid (10 g, 46 mmol), HOAc (50 mL) and MeOH (50 mL) was hydrogenated using a hydrogen balloon overnight. The solution was then filtered through celite and concentrated to a residue, which was triturated with ether and ethyl acetate. The solid was filtered and dried to give the product as light yellow powder (8.3 g, 98%). 1H NMR (400 MHz, DMSO-d6) δ ppm 3.76 (s, 3H) 5.88 (br s, 2H) 6.36 (d, J=16 Hz, 1H) 7.13 (d, J=8 Hz, 1H) 12.32 (br s, 1H). [M+H] calc'd for C8H8FNO3, 186. found 186.

Synthesis routes and methods IV

Procedure details

2-fluoro-5-methoxy-4-nitrobenzoic acid (Intermediate 12; 7.76 g, 36.1 mmol) was stirred and dissolved in ethanol (200 mL) over 5% Pd/C (770 mg) and hydrogenated at ambient temperature for 4 hours. During this time product precipitated in the reaction. DMF (20 mL) was added to give a solution. The catalyst was filtered off and washed with EtOH and the solvent evaporated. The residue was triturated with diethyl ether to yield the title compound as a dark brown solid (3.06 g, 46%)